Cas no 2138108-79-7 (4-Tert-butyl-3-[tert-butyl(propyl)amino]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[tert-butyl(propyl)amino]cyclohexan-1-ol
• CAS No: 2138108-79-7
• MF: C₁₇H₃₅NO
• MW: 269.465905427933
• CID: 5829109
• PubChem ID: 165491991
• Update Time: 2025-07-14

4-Tert-butyl-3-[tert-butyl(propyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-[tert-butyl(propyl)amino]cyclohexan-1-ol
• EN300-1160430
• 2138108-79-7
• 4-Tert-butyl-3-[tert-butyl(propyl)amino]cyclohexan-1-ol

• Inchi： 1S/C17H35NO/c1-8-11-18(17(5,6)7)15-12-13(19)9-10-14(15)16(2,3)4/h13-15,19H,8-12H2,1-7H3
• InChI Key： BNZJODWVLRCGAP-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N(CCC)C(C)(C)C

Computed Properties

• Exact Mass: 269.271864740g/mol
• Monoisotopic Mass: 269.271864740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-[tert-butyl(propyl)amino]cyclohexan-1-ol

Professional Introduction to 4-Tert-butyl-3-[tert-butyl(propyl)amino)cyclohexan-1-ol (CAS No. 2138108-79-7)

4-Tert-butyl-3-[tert-butyl(propyl)amino)cyclohexan-1-ol, identified by the CAS number 2138108-79-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cyclohexanol derivatives, characterized by its complex structural framework, which includes multiple substituents such as tert-butyl and tert-butyl(propyl)amino groups. The presence of these bulky substituents not only influences the physicochemical properties of the molecule but also plays a crucial role in its potential biological activity and interactions with biological targets.

The structural motif of 4-Tert-butyl-3-[tert-butyl(propyl)amino)cyclohexan-1-ol is designed to modulate specific pharmacophoric features, making it a promising candidate for further investigation in drug discovery pipelines. The cyclohexane ring provides a rigid scaffold that can be tailored to fit into specific binding pockets of biological macromolecules, while the amine functionalities introduce basicity, which is often essential for interactions with acidic residues in proteins and enzymes. The tert-butyl groups, on the other hand, serve multiple purposes: they enhance lipophilicity, improve metabolic stability, and can act as steric anchors to prevent unwanted side reactions.

In recent years, there has been a growing interest in the development of novel scaffolds that can be further modified to achieve desired pharmacological outcomes. The compound 4-Tert-butyl-3-[tert-butyl(propyl)amino)cyclohexan-1-ol (CAS No. 2138108-79-7) exemplifies this trend, as it combines structural elements that have been successfully employed in various drug candidates. For instance, the cyclohexanol backbone is a common feature in many bioactive molecules due to its ability to adopt multiple conformations that can optimize binding affinity. Additionally, the tert-butyl(propyl)amino group is a hybrid moiety that has been explored in several research studies for its potential role in modulating receptor activity.

One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. The combination of lipophilicity and basicity provided by its structure suggests that it may interact effectively with neurotransmitter receptors or enzymes involved in neurodegenerative processes. Preliminary computational studies have indicated that derivatives of this compound could exhibit inhibitory activity against certain kinases and phosphodiesterases, which are known to be dysregulated in conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly intriguing given the increasing demand for innovative therapeutic strategies targeting these debilitating conditions.

The synthesis of 4-Tert-butyl-3-[tert-butyl(propyl)amino)cyclohexan-1-ol (CAS No. 2138108-79-7) presents an interesting challenge due to the complexity of its substituent pattern. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework with high precision. The use of chiral auxiliaries or catalysts ensures that enantiomerically pure forms of the compound can be obtained, which is critical for evaluating its biological efficacy without interference from racemic impurities.

From a medicinal chemistry perspective, the tert-butyl groups serve as handles for further derivatization, allowing researchers to fine-tune properties such as solubility, permeability across biological membranes (P-gp), and metabolic stability. The propylamine moiety also provides opportunities for hydrogen bonding interactions with polar residues in target proteins, which can enhance binding affinity and selectivity. These features make 4-Tert-butyl-3-[tert-butyl(propyl)amino)cyclohexan-1-ol (CAS No. 2138108-79-7) a versatile scaffold for designing molecules with tailored pharmacological profiles.

In conclusion, 4-Tert-butyl-3-[tert-butyl(propyl)amino)cyclohexan-1-ol represents a significant advancement in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications for this class of compounds, it is likely that derivatives will be developed further to address unmet medical needs across various disease areas.